Tivanidazole

• CAS RN: 80680-05-3
• Molecular Formula: C11H13N5O2S
• Molecular Weight: 279.32 g/mol
• IUPAC Name: 2-ethyl-5-[(E)-1-(1-methyl-5-nitroimidazol-2-yl)prop-1-en-2-yl]-1,3,4-thiadiazole
• InChI: InChI=1S/C11H13N5O2S/c1-4-9-13-14-11(19-9)7(2)5-8-12-6-10(15(8)3)16(17)18/h5-6H,4H2,1-3H3/b7-5+
• InChI Key: FAMHRHPGWNQVGW-FNORWQNLSA-N
• Isomeric SMILES: CCC1=NN=C(S1)/C(=C/C2=NC=C(N2C)[N+](=O)[O-])/C
• SMILES: CCC1=NN=C(S1)C(=CC2=NC=C(N2C)[N+](=O)[O-])C

Description

Tivanidazole is a useful research compound. Its molecular formula is C11H13N5O2S and its molecular weight is 279.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.65 g of 1-methyl-5-nitroimidazole-2-carboxaldehyde, which has been dissolved in 80 ml of acetic acid and 35 ml of acetic anhydride, is dripped into 17.1 g of 2,5-diethyl-1,3,4thiadiazole, which has been dissolved in a mixture of 60 ml of acetic acid, 25 ml of acetic anhydride and 0.5 g of zinc chloride, over a period of 5 hours at reflux temperature. After being heated for a further 24 hours at reflux temperature the reaction mixture is concentrated by removing the solvent and water is added. The precipitated reaction product is then subjected to sublimation and recrystallized from propanol. 2.9 g of product, corresponding to 35% of the theory, is obtained. The compound melts at 125° C.